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Compound of Interest

Compound Name: Dicyclopentyldimethoxysilane

Cat. No.: B162888

Dicyclopentyldimethoxysilane is an organosilicon compound with significant applications in
industrial catalysis, particularly as an external electron donor in Ziegler-Natta catalysts for
polypropylene polymerization.[1] Its molecular architecture, featuring two bulky cyclopentyl
groups and two methoxy groups attached to a central silicon atom, imparts unique steric and
electronic properties.[2] This guide provides a detailed overview of its molecular structure,
weight, and the experimental protocols for its synthesis and characterization.

Molecular Structure and Properties

Dicyclopentyldimethoxysilane is a colorless, transparent liquid.[1] The central silicon atom is
bonded to two cyclopentyl rings and two methoxy groups.

Chemical Identifiers:

o |[UPAC Name: dicyclopentyl(dimethoxy)silane[3]

¢ SMILES: CO--INVALID-LINK--(C1CCCC1)C1CCCC1[4]
e InChl Key: JIWCYDYZLEAQGJJ-UHFFFAOYSA-N

The molecular formula for Dicyclopentyldimethoxysilane is C12H2402Si.[3][4][5][6][7][8][°]

Molecular Weight
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The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The table below details the calculation for Dicyclopentyldimethoxysilane.

Constituent Atomic Weight Total Weight (
Symbol Count

Element (g/lmol) g/mol )

Carbon C 12.011 12 144132

Hydrogen H 1.008 24 24.192

Oxygen o} 15.999 2 31.998

Silicon Si 28.085 1 28.085

Total Molecular
Weight

228.407

The calculated molecular weight is approximately 228.41 g/mol , which aligns with values
provided by various chemical suppliers.[4]

Experimental Protocols

The synthesis of Dicyclopentyldimethoxysilane is primarily achieved through two main
methods involving a Grignard reagent.[2]

1. Synthesis from Tetramethoxysilane

This method involves the reaction of a cyclopentyl magnesium halide (a Grignard reagent) with
tetramethoxysilane.[2][10]

o Reaction: Approximately two moles of the cyclopentyl magnesium halide are reacted with
one mole of tetramethoxysilane.[2][10]

e Solvent: The reaction is typically carried out in an organic solvent such as tetrahydrofuran,
diethyl ether, or dibutyl ether.[2]

o Temperature: The reaction temperature is maintained in the range of 20 to 100°C.[2]
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o Work-up: Upon completion of the reaction, the precipitated magnesium salts are removed by
filtration. The solvent is then removed from the filtrate by distillation to yield the crude
product.[2][10]

 Purification: The crude product is purified by distillation under reduced pressure.[2][10]
2. Synthesis from Tetrahalosilanes
This alternative synthesis route starts with a silicon halide, such as tetrachlorosilane.[2]

Grignard Reaction: A Grignard reagent, such as cyclopentylmagnesium chloride, is reacted
with the tetrahalosilane. This reaction forms the intermediate, Dicyclopentyldichlorosilane.[2]

Methanolysis: The Dicyclopentyldichlorosilane intermediate then undergoes methanolysis.
This is achieved by reacting it with an excess of methanol (more than two moles of methanol
per mole of the silane intermediate).[2]

Conversion: The methanol displaces the two chlorine atoms, forming two methoxy groups
attached to the silicon atom and hydrogen chloride as a byproduct, yielding the final
Dicyclopentyldimethoxysilane product.[2]

Analytical Characterization

To ensure the purity and confirm the structure of the synthesized
Dicyclopentyldimethoxysilane, several analytical techniques are employed.[2]

Gas Chromatography (GC): This is a primary method used to assess the purity of the final
product and to monitor the progress of the synthesis reaction.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR spectroscopy is utilized to
confirm the molecular structure of the compound.[2][10]

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups
present in the molecule and is used for identification purposes.[2][10]

Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) can be used to
determine the molecular weight of the compound.[10]
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Logical Workflow for Synthesis and Analysis

The following diagram illustrates the general workflow for the synthesis and subsequent
analysis of Dicyclopentyldimethoxysilane.

Click to download full resolution via product page

Synthesis and Analysis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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